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Compound of Interest

Compound Name: Aurum muriaticum natronatum

Cat. No.: B8398533

For researchers, scientists, and drug development professionals, it is imperative to recognize
that "Aurum muriaticum natronatum” is a term that can refer to two distinct products: a
homeopathic remedy and the chemical compound Sodium tetrachloroaurate(lll) dihydrate
(NaAuCla-2H20). The safety and handling protocols for these two substances are vastly
different. This guide focuses on the chemical compound, which is corrosive and requires
stringent safety measures in a laboratory setting.[1][2] The homeopathic preparation, a highly
diluted substance, does not necessitate the same level of personal protective equipment.[3][4]

[5]

Chemical Identity:

o Chemical Name: Sodium tetrachloroaurate(lll) dihydrate[1]

e Synonyms: Sodium chloroaurate, sodium gold chloride, gold sodium chloride[1]
e CAS Number: 13874-02-7[1][6]

Hazards Overview:

Sodium tetrachloroaurate(lll) dihydrate is classified as a hazardous substance. It can cause
skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][7] The substance is
corrosive to the eyes, skin, and mucous membranes.[2] In case of fire, it may emit toxic fumes.

[8]
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to ensure safety when handling
Aurum muriaticum natronatum (Sodium tetrachloroaurate(lll) dihydrate). The following table
summarizes the required PPE based on safety data sheets.

Protection Type Required Equipment Specifications and Remarks

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[6]

Eye and Face Protection Safety goggles or a face shield

Wear chemical-resistant

gloves for all contact. A lab
) ) Impermeable gloves and )
Skin Protection _ _ coat or apron that is flame and
protective work clothing ) ) )
chemical resistant is

necessary.[1][8]

Required when dusts or fumes
are present. A suitable
respirator for acid gas/chlorine
) ) NIOSH/MSHA approved is recommended.[1][8] For
Respiratory Protection ) ] )

respirator higher concentrations, a self-
contained breathing apparatus
(SCBA) with a full face shield

may be necessary.[8]

Must be in close proximity to

) Eyewash stations and safety the workstation.[2] Always
General Hygiene
showers wash hands thoroughly after
handling.[8]

Experimental Protocols and Handling Procedures

Safe Handling:

o Ventilation: Always handle Sodium tetrachloroaurate(lll) dihydrate in a well-ventilated area or
under a chemical fume hood.[1][2][6]
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e Avoiding Dust: Take measures to avoid the formation of dust during handling.[2][6]

e Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands and any
exposed skin thoroughly after handling.[6][7]

e Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed, properly labeled
container.[1][8] Keep away from incompatible materials such as organic solvents, acids,
bases, ammonia, and zinc.[1]

Spill Management:
In the event of a spill, it is crucial to act swiftly and safely.

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[1]

o Personal Protection: Wear the appropriate PPE, including respiratory protection, before
attempting to clean up the spill.[1]

o Containment: For large spills, dike the area to prevent further spread.[8]

o Cleanup: Carefully sweep or scoop up the spilled material, avoiding the generation of dust,
and place it into a suitable, labeled container for disposal.[1][2] The use of a vacuum cleaner
with a high-efficiency particulate filter is also an option if adequate ventilation is available.[8]

o Decontamination: After the material has been collected, clean the spill site.[8]
Disposal Plan:

Dispose of waste material in accordance with local, state, and federal regulations.[1] Do not
allow the chemical to enter drains or be released into the environment.[1][2] Scrap material can
often be collected for recycling.[1]

Emergency Procedures

First Aid Measures:
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 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide
oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical
attention.[1][9]

o Skin Contact: Remove all contaminated clothing and wash the affected area immediately
with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
persists.[1][8]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
including under the eyelids. Remove contact lenses if present and easy to do so. Seek
immediate medical attention.[1][8]

¢ Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1][2]

Visualization of Safe Handling Workflow

The following diagram illustrates the standard operating procedure for handling Aurum
muriaticum natronatum in a laboratory setting, from preparation to disposal.
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Safe Handling Workflow for Aurum muriaticum natronatum
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Caption: Workflow for handling Aurum muriaticum natronatum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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